butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate

• IUPAC Name: butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate
• InChI: InChI=1S/C17H18BNO5/c1-2-3-8-22-17(20)12-4-7-16(19-10-12)24-14-5-6-15-13(9-14)11-23-18(15)21/h4-7,9-10,21H,2-3,8,11H2,1H3
• InChI Key: BJXLLSAUQIAPDB-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=C(C=C2)OC3=NC=C(C=C3)C(=O)OCCCC)O
• Molecular Formula: C17H18BNO5
• Molecular Weight: 327.1 g/mol

Description

AN3199 is a selective inhibitor of phosphodiesterase 4 (PDE4) with an inhibitory concentration (IC50) of 94.5 nanomolar . This compound is primarily used for research purposes, particularly in the study of inflammation-associated diseases such as asthma and chronic obstructive pulmonary disease (COPD) .

Scientific Research Applications

AN3199 has several scientific research applications, including:

Chemistry: AN3199 is used as a tool compound to study the inhibition of phosphodiesterase 4 and its effects on various biochemical pathways.

Biology: In biological research, AN3199 is used to investigate the role of phosphodiesterase 4 in cellular processes and signaling pathways.

Medicine: AN3199 is studied for its potential therapeutic effects in treating inflammation-associated diseases such as asthma and chronic obstructive pulmonary disease.

Industry: Although primarily used in research, AN3199 can also be used in the development of new drugs targeting phosphodiesterase 4.

Mechanism of Action

As a PDE4 inhibitor, butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate was once studied as an anti-inflammatory agent. The specific mechanism of action is not detailed in the available resources.

Preparation Methods

The synthesis of AN3199 involves several steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically includes the following steps:

Formation of the core structure: This involves the reaction of appropriate starting materials under controlled conditions to form the core structure of AN3199.

Introduction of functional groups: Functional groups are introduced through various chemical reactions, such as nucleophilic substitution or electrophilic addition.

Purification: The final product is purified using techniques such as column chromatography or recrystallization to achieve the desired purity.

Industrial production methods for AN3199 are not well-documented, as it is primarily used for research purposes. the synthesis can be scaled up using standard organic synthesis techniques and equipment.

Chemical Reactions Analysis

AN3199 undergoes several types of chemical reactions, including:

Oxidation: AN3199 can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert AN3199 to its reduced forms.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups into the AN3199 molecule.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Comparison with Similar Compounds

AN3199 is unique in its high selectivity for phosphodiesterase 4 compared to other similar compounds. Some similar compounds include:

Rolipram: Another selective inhibitor of phosphodiesterase 4, but with different pharmacokinetic properties.

Roflumilast: A phosphodiesterase 4 inhibitor used clinically for the treatment of COPD.

Cilomilast: Another phosphodiesterase 4 inhibitor with potential therapeutic applications.

Compared to these compounds, AN3199 has a higher selectivity for phosphodiesterase 4 and a different pharmacokinetic profile, making it a valuable tool for research purposes .